Cas no 37902-60-6 ((2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid)

• Product Name: (2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid
• CAS No: 37902-60-6
• Molecular Formula: C₁₁H₁₁NO₄
• Molecular Weight: 221.20900
• MDL: MFCD00020476
• CID: 313562
• PubChem ID: 686480

(2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid Properties

Names and Identifiers

• 2-Butenoic acid,4-[(4-methoxyphenyl)amino]-4-oxo-
• 4-(4-METHOXYANILINO)-4-OXOBUT-2-ENOIC ACID
• IFLAB-BB F0777-0797
• Maleinsaeure-mono-4-methoxy-anilid
• Maleinsaeure-mono-p-anisidid
• (2E)-3-[(4-methoxyphenyl)carbamoyl]prop-2-enoic acid
• DTXSID001214072
• AF-601/00273053
• (E)-4-(4-methoxyanilino)-4-oxo-2-butenoic acid
• (E)-4-(4-methoxyanilino)-4-oxobut-2-enoic acid
• (E)-4-(4-methoxyphenylamino)-4-oxobut-2-enoic acid
• CHEMBL1085181
• 37904-20-4
• A823928
• (2E)-4-[(4-methoxyphenyl)amino]-4-oxobut-2-enoic acid
• NSC-61570
• SR-01000511055-1
• (E)-4-[(4-methoxyphenyl)amino]-4-oxidanylidene-but-2-enoic acid
• (2E)-4-(4-methoxyanilino)-4-oxo-2-butenoic acid
• MFCD00663030
• SCHEMBL13174794
• SCHEMBL890966
• 4-((4-Methoxyphenyl)amino)-4-oxobut-2-enoic acid
• SR-01000511055
• NSC61570
• LS-07289
• Z56174311
• 4-(4-methoxyanilino)-4-oxo-2-butenoic acid
• 37902-60-6
• (2E)-4-[(4-Methoxyphenyl)amino]-4-oxo-2-butenoic acid
• AKOS000496639

• MDL： MFCD00020476
• InChIKey： CCFLBHDPAUAJMZ-VOTSOKGWSA-N
• Inchi： InChI=1S/C11H11NO4/c1-16-9-4-2-8(3-5-9)12-10(13)6-7-11(14)15/h2-7H,1H3,(H,12,13)(H,14,15)/b7-6+
• SMILES： OC(/C=C/C(NC1=CC=C(OC)C=C1)=O)=O

Computed Properties

• Exact Mass: 221.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 221.069
• Heavy Atom Count: 16
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• LogP: 1.34750
• PSA: 75.63000
• Refractive Index: 1.609
• Boiling Point: 473°C at 760 mmHg
• Melting Point: 190 °C
• Flash Point: 239.9°C
• Density: 1.318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides